Cas no 2060051-73-0 (3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid)

3-{(Benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid is a brominated phenylalanine derivative featuring a benzyloxycarbonyl (Cbz) protecting group and a sterically hindered 2,2-dimethylpropanoic acid moiety. This compound is primarily utilized in peptide synthesis and medicinal chemistry research, where its structural attributes—such as the electron-withdrawing bromo substituent and the Cbz-protected amine—enhance reactivity and selectivity in coupling reactions. The tert-butyl-like dimethyl substitution improves stability, reducing undesired side reactions. Its well-defined chiral center and functional group compatibility make it valuable for constructing complex molecular architectures. The product is typically employed in controlled environments due to its sensitivity to strong acids/bases. Proper handling and storage under inert conditions are recommended to maintain integrity.
3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid structure
2060051-73-0 structure
Product Name:3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid
CAS No:2060051-73-0
MF:C19H20BrNO4
MW:406.270404815674
MDL:MFCD30500655
CID:5183455
PubChem ID:137703561
Update Time:2025-05-19

3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{[(benzyloxy)carbonyl]amino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid
    • 3-{[(benzyloxy)carbonyl]amino}-3-(2-bromophenyl)-2,2-dimethylpropanoicacid
    • 3-(2-Bromophenyl)-2,2-dimethyl-3-(phenylmethoxycarbonylamino)propanoic acid
    • 3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid
    • MDL: MFCD30500655
    • Inchi: 1S/C19H20BrNO4/c1-19(2,17(22)23)16(14-10-6-7-11-15(14)20)21-18(24)25-12-13-8-4-3-5-9-13/h3-11,16H,12H2,1-2H3,(H,21,24)(H,22,23)
    • InChI Key: LXYCSARDZURNKF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C(C(C(=O)O)(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 462
  • XLogP3: 4.1
  • Topological Polar Surface Area: 75.6

3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01081449-1g
3-{[(benzyloxy)carbonyl]amino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid
2060051-73-0 95%
1g
¥5383.0 2023-03-19
Enamine
EN300-339938-0.05g
3-{[(benzyloxy)carbonyl]amino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid
2060051-73-0
0.05g
$707.0 2023-09-03
Enamine
EN300-339938-0.1g
3-{[(benzyloxy)carbonyl]amino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid
2060051-73-0
0.1g
$741.0 2023-09-03
Enamine
EN300-339938-0.25g
3-{[(benzyloxy)carbonyl]amino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid
2060051-73-0
0.25g
$774.0 2023-09-03
Enamine
EN300-339938-0.5g
3-{[(benzyloxy)carbonyl]amino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid
2060051-73-0
0.5g
$809.0 2023-09-03
Enamine
EN300-339938-1.0g
3-{[(benzyloxy)carbonyl]amino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid
2060051-73-0
1g
$0.0 2023-06-07
Enamine
EN300-339938-2.5g
3-{[(benzyloxy)carbonyl]amino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid
2060051-73-0
2.5g
$1650.0 2023-09-03
Enamine
EN300-339938-5.0g
3-{[(benzyloxy)carbonyl]amino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid
2060051-73-0
5.0g
$3147.0 2023-02-23
Enamine
EN300-339938-10.0g
3-{[(benzyloxy)carbonyl]amino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid
2060051-73-0
10.0g
$4667.0 2023-02-23
Enamine
EN300-339938-1g
3-{[(benzyloxy)carbonyl]amino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid
2060051-73-0
1g
$842.0 2023-09-03

Additional information on 3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid

Introduction to 3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid (CAS No. 2060051-73-0)

3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid (CAS No. 2060051-73-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate group, a bromophenyl moiety, and a dimethylpropanoic acid backbone. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid typically involves multistep reactions, including the formation of the benzyl carbamate group through an amide bond and the introduction of the bromophenyl substituent via electrophilic aromatic substitution or other methods. The dimethylpropanoic acid moiety is often derived from a protected amino acid or through a series of esterification and deprotection steps. The complexity of its synthesis highlights the need for advanced synthetic techniques and precise reaction conditions to ensure high yields and purity.

In recent years, there has been increasing interest in the biological activities of compounds with similar structural motifs to 3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid. Studies have shown that such compounds can exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, the presence of the bromophenyl group has been associated with enhanced lipophilicity and cell membrane permeability, which can improve drug delivery and target engagement.

The benzyl carbamate group in 3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid plays a crucial role in modulating its pharmacological properties. This functional group can be used as a protecting group during synthesis and can be selectively cleaved under specific conditions to release the active amine. This feature makes it an attractive candidate for prodrug strategies, where the compound is administered in an inactive form and activated in vivo by enzymatic or chemical processes.

The dimethylpropanoic acid moiety contributes to the overall polarity and solubility of the compound. This structural element can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Research has shown that modifications to this part of the molecule can significantly affect its bioavailability and therapeutic index. For example, substituting different alkyl groups or introducing functional groups can enhance water solubility or improve metabolic stability.

Clinical trials involving compounds with similar structures have demonstrated promising results in various therapeutic areas. For instance, some derivatives have shown efficacy in treating inflammatory diseases by inhibiting key enzymes involved in the inflammatory pathway. Others have exhibited potent anti-cancer activity by targeting specific signaling pathways or inducing apoptosis in cancer cells. These findings underscore the potential of 3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid as a lead compound for further drug development.

In addition to its therapeutic potential, 3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid has also been studied for its use as a research tool in understanding biological processes. Its unique structure allows it to interact with specific proteins or receptors, providing valuable insights into their function and regulation. This makes it a useful probe for investigating disease mechanisms and identifying new therapeutic targets.

The safety profile of 3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid is an important consideration for its development as a pharmaceutical agent. Preclinical studies have generally shown good tolerability and low toxicity at therapeutic doses. However, further investigations are needed to fully characterize its safety profile across different species and dosing regimens.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)-2,2-dimethylpropanoic acid (CAS No. 2060051-73-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its properties for clinical use.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd